Cas no 2138257-19-7 (4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)-)

• Product Name: 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)-
• CAS No: 2138257-19-7
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5261026
• Update Time: 2025-05-22

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)-

• Inchi： 1S/C9H13N3O/c1-6(2)8-11-7(5-10)9(13-8)12(3)4/h6H,1-4H3
• InChI Key： BJVQDGVVUALLKG-UHFFFAOYSA-N
• SMILES： O1C(N(C)C)=C(C#N)N=C1C(C)C

Additional information on 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)-

Comprehensive Overview of 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)- (CAS No. 2138257-19-7)

4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)- (CAS No. 2138257-19-7) is a specialized organic compound belonging to the oxazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. This compound features a unique molecular structure combining a dimethylamino group and an isopropyl substituent, which contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and advanced material synthesis.

The growing demand for heterocyclic compounds like 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)- is driven by their versatility in medicinal chemistry. Recent studies highlight the importance of oxazole derivatives in developing novel therapeutics, particularly for targeting infectious diseases and metabolic disorders. With the rise of AI-driven drug discovery, compounds such as this are being screened for their bioactivity and binding affinity against various biological targets. This aligns with the current trend of leveraging computational tools to accelerate high-throughput screening and molecular docking studies.

From a synthetic chemistry perspective, CAS No. 2138257-19-7 offers intriguing opportunities for structure-activity relationship (SAR) studies. The presence of both electron-donating (dimethylamino) and sterically demanding (isopropyl) groups allows chemists to explore its reactivity in palladium-catalyzed cross-coupling reactions or nucleophilic substitution processes. Such reactions are critical for constructing complex molecular architectures, a topic frequently searched by organic chemists and pharmaceutical researchers.

In the context of green chemistry, there is a rising interest in optimizing the synthesis of 4-Oxazolecarbonitrile derivatives to minimize waste and improve atom economy. This compound’s potential as a building block for sustainable materials also resonates with the global push toward eco-friendly chemical processes. Questions like “How to synthesize oxazole derivatives efficiently?” or “What are the applications of nitrile-containing heterocycles?” are commonly explored in academic and industrial forums.

Another area of interest is the compound’s spectroscopic characterization. Techniques such as NMR, IR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity—a key concern for quality control in fine chemical production. Researchers often search for “CAS 2138257-19-7 spectroscopic data” or “5-(dimethylamino)-2-isopropyl oxazole synthesis” to access detailed analytical information.

Looking ahead, 4-Oxazolecarbonitrile, 5-(dimethylamino)-2-(1-methylethyl)- is poised to play a significant role in interdisciplinary research. Its compatibility with click chemistry and bioconjugation techniques makes it a candidate for developing fluorescent probes or biomaterials. As the scientific community continues to explore its potential, this compound exemplifies the intersection of traditional organic synthesis and cutting-edge applications in life sciences and nanotechnology.